Cas no 32002-78-1 (2-(Pyridin-2-ylthio)propanoic acid)

• Product Name: 2-(Pyridin-2-ylthio)propanoic acid
• CAS No: 32002-78-1
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD02255672
• CID: 300213
• PubChem ID: 586622
• Update Time: 2025-11-02

2-(Pyridin-2-ylthio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-ylthio)propanoic acid
• Propanoic acid,2-(2-pyridinylthio)-
• 2-pyridin-2-ylsulfanyl-propionic acid
• 2-(2-pyridylsulfanyl)propanoic acid
• VS-14148
• SCHEMBL6040936
• 2-(2-pyridinylthio)propanoic acid
• 2-(2-Pyridylthio)propionic acid
• W18318
• 2-(2-Pyridinylsulfanyl)propanoic acid #
• SB54634
• 2-(pyridin-2-ylsulfanyl)propanoic acid
• DTXSID00343005
• AKOS016346863
• FT-0658901
• EN300-103800
• FAAIBCMHMKYUAH-UHFFFAOYSA-N
• 864754-02-9
• 32002-78-1
• MFCD02255672
• Z31250551
• DTXSID40953889
• 2-pyridin-2-ylsulfanylpropanoic acid
• 2-[(Pyridin-2-yl)sulfanyl]propanoic acid
• CS-0307994
• A841666
• AKOS000147109

• MDL： MFCD02255672
• Inchi： 1S/C8H9NO2S/c1-6(8(10)11)12-7-4-2-3-5-9-7/h2-6H,1H3,(H,10,11)
• InChI Key： FAAIBCMHMKYUAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 183.03500
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 347.4±22.0 °C at 760 mmHg
• Flash Point: 163.9±22.3 °C
• Refractive Index: 1.594
• PSA: 75.49000
• LogP: 1.64680
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Pyridin-2-ylthio)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Pyridin-2-ylthio)propanoic acid

Exploring 2-(Pyridin-2-ylthio)propanoic acid (CAS No. 32002-78-1): Properties, Applications, and Innovations

2-(Pyridin-2-ylthio)propanoic acid (CAS No. 32002-78-1) is a sulfur-containing pyridine derivative with a unique molecular structure that combines a pyridine ring and a thioether linkage. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for bioactive molecules. Its CAS number 32002-78-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

Recent trends in green chemistry and sustainable synthesis have amplified interest in sulfur-based compounds like 2-(Pyridin-2-ylthio)propanoic acid. Researchers are exploring its role in catalysis and ligand design, particularly in metal-organic frameworks (MOFs) and enzyme inhibition studies. The compound’s thioether functional group is pivotal for modulating electronic properties, making it valuable in drug discovery and material science.

In pharmaceutical applications, 32002-78-1 is investigated for its potential as a precursor in antibacterial agents and anti-inflammatory drugs. Its pyridine-thioether scaffold mimics natural bioactive motifs, aligning with the growing demand for targeted therapies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and stability, addressing common queries like "How to analyze 2-(Pyridin-2-ylthio)propanoic acid?" in academic forums.

The agrochemical sector leverages 2-(Pyridin-2-ylthio)propanoic acid for developing crop protection agents. Its dual functionality—acting as a chelating agent and a bioactive carrier—makes it suitable for formulating environmentally friendly pesticides. This aligns with global searches for "eco-friendly agrochemical intermediates" and "sustainable pest control solutions."

From a synthetic perspective, the compound’s CAS No. 32002-78-1 is frequently cited in patents describing one-pot synthesis methods and microwave-assisted reactions. Innovations in flow chemistry have further optimized its production, reducing waste and energy consumption—a response to the trending search "green synthesis of pyridine derivatives."

Quality control of 2-(Pyridin-2-ylthio)propanoic acid is paramount, with specifications often including ≥98% purity and low heavy-metal content. Suppliers emphasize GMP compliance and batch-to-batch consistency, addressing industry concerns about "reliable sourcing of specialty chemicals." Storage recommendations typically highlight protection from moisture and light to preserve stability.

Emerging applications in electronic materials are also noteworthy. The compound’s conjugated system enables its use in organic semiconductors and photovoltaic devices, resonating with searches for "pyridine-based conductive materials." Researchers are investigating its charge-transfer properties to enhance solar cell efficiency.

In summary, 2-(Pyridin-2-ylthio)propanoic acid (CAS No. 32002-78-1) bridges multiple scientific disciplines, from medicinal chemistry to renewable energy. Its adaptability to green synthesis protocols and alignment with UN Sustainable Development Goals (SDGs) ensure its relevance in contemporary research. For detailed protocols or commercial inquiries, always refer to peer-reviewed literature or certified suppliers to ensure regulatory compliance and safety standards.